1,3,5,5,8,8-Hexamethyl-5,6,7,8-tetrahydronaphthalen-2-ol
Cat. No. B8418562
M. Wt: 232.36 g/mol
InChI Key: ALUPIEHZAHDBJV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US06903132B2
Procedure details
To a one necked round bottom flask 2,6-dimethylphenol (13.88 g, 113.6 mmol), 2,5-dichloro-dimethylhexane were added followed by 460 mL of nitromethane. A clear light yellow solution was cooled in a water bath. Aluminum chloride (15.2 g, 113.9 mmol) was added in small portions into the flask. The reaction mixture changed color from pale yellow to green then brown during the addition of aluminum chloride. The reaction was stirred overnight at room temperature and quenched with water. The content was extracted with ethyl acetate and washed with sodium bicarbonate and brine. Crude product was purified by plug of silica gel 5:95 ethyl acetate:hexane to obtain 19.3 g of 1,3,5,5,8,8-hexamethyl-5,6,7,8-tetrahydronaphthalen-2-ol. 1H NMR (300 MHz, CDCl3) δ 1.40 (s, 6H), 1.67(m, 4H), 2.16 (s, 3H), 2.36 (s, 3H), 2.56 (s, 3H), 3.90 (s, 3H), 5.03(d, 1H, J=3.59 Hz), 6.33 (s, 1H), 6.89(d, 1H, J=3.59 Hz), 7.07 (s, 1H), 7.11(d, 1H, J=3.59 Hz), 8.29 (bs, 1H).
Identifiers
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REACTION_CXSMILES
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[CH3:1][C:2]1[CH:7]=[CH:6][CH:5]=[C:4]([CH3:8])[C:3]=1[OH:9].Cl[C:11]([CH3:19])([CH2:13][CH2:14][C:15]([CH3:18])(Cl)[CH3:16])[CH3:12].[Cl-].[Al+3].[Cl-].[Cl-]>[N+](C)([O-])=O>[CH3:1][C:2]1[C:7]2[C:15]([CH3:18])([CH3:16])[CH2:14][CH2:13][C:11]([CH3:19])([CH3:12])[C:6]=2[CH:5]=[C:4]([CH3:8])[C:3]=1[OH:9] |f:2.3.4.5|
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Inputs
Step One
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Name
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|
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Quantity
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13.88 g
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Type
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reactant
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Smiles
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CC1=C(C(=CC=C1)C)O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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ClC(C)(CCC(C)(Cl)C)C
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Step Two
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Name
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Quantity
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15.2 g
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Step Three
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[Cl-].[Al+3].[Cl-].[Cl-]
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Step Four
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Name
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Quantity
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460 mL
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Type
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solvent
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Smiles
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[N+](=O)([O-])C
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Conditions
Temperature
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Control Type
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AMBIENT
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Stirring
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Type
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CUSTOM
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Details
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The reaction was stirred overnight at room temperature
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
TEMPERATURE
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Type
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TEMPERATURE
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Details
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A clear light yellow solution was cooled in a water bath
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CUSTOM
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Type
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CUSTOM
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Details
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quenched with water
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EXTRACTION
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Type
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EXTRACTION
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Details
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The content was extracted with ethyl acetate
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WASH
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Type
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WASH
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Details
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washed with sodium bicarbonate and brine
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CUSTOM
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Type
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CUSTOM
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Details
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Crude product was purified by plug of silica gel 5:95 ethyl acetate
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Outcomes
Product
Details
Reaction Time |
8 (± 8) h |
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Name
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Type
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product
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Smiles
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CC1=C(C(=CC=2C(CCC(C12)(C)C)(C)C)C)O
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Measurements
| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 19.3 g |
Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
